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Compound of Interest

Compound Name: Cy?2 (iodine)

Cat. No.: B15145559

The term "Cy2 (iodine)" is ambiguous within standard chemical nomenclature. It could refer to
several possibilities, including a specific fluorescent dye, a mixture of chemical compounds, or
a distinct chemical entity. For researchers, scientists, and drug development professionals,
precise identification is critical. This guide explores the most plausible interpretations of "Cy2
(iodine)," providing detailed information on their chemical formulas, molecular weights, and
relevant properties.

The three most likely interpretations are:

e Cy2 as a Fluorescent Dye: "Cy" is a common prefix for cyanine dyes. Cy2 is a fluorescent
dye, and "Cy2 (iodine)" may refer to its iodide salt form.

e Cy2 as Cyanogen: In some contexts, "Cy" can represent the cyanogen group (CN). "Cy2"
would therefore be cyanogen, or dicyan, with the formula (CN)z. The "(iodine)" could imply a
mixture or a related compound.

» A combination leading to Cyanogen lodide: This interpretation considers the components
"Cy" (cyanogen) and "iodine" as forming the chemical compound cyanogen iodide (CNI).

Given these possibilities, this document will focus on providing data for Cy2 dye, cyanogen,
molecular iodine, and cyanogen iodide.

Quantitative Data Summary
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The fundamental properties of the potential compounds related to "Cy2 (iodine)" are
summarized below for clear comparison.

Common . Molecular Weight (
Compound Name Chemical Formula

Synonym(s) g/mol)
Cy2 (dye) Cyanine2 C25H26N204 418.49[1][2]
Cy2 (iodide salt) Cyanine2 (iodine) C25H27IN20 546.40[3]
Cyanogen Dicyan, Ethanedinitrile  Cz2N2 or (CN)2 52.03[4][5][6]
Molecular lodine Diiodine I2 253.81[7]1[8]1[9]
Cyanogen lodide lodine cyanide CNl or ICN 152.92[10][11][12]

In-Depth Compound Analysis
Cy2 Fluorescent Dye

Cy2 is a fluorescent dye belonging to the cyanine family, known for their use in biological
labeling.[1] These dyes are valuable in fluorescence microscopy, flow cytometry, and other
applications requiring the detection of proteins, peptides, or oligonucleotides.[2]

e Formula and Molecular Weight: The non-salt form of Cy2 has a molecular formula of
C2s5H26N204 and a molecular weight of 418.49 g/mol .[1][2] The iodide salt version is
C2s5H27IN20 with a molecular weight of 546.40 g/mol .[3] A common reactive form, Cy2-SE
(Succinimidyl Ester), has the formula C29H30IN3Os and a formula weight of 643.5 g/mol .[13]
[14]

» Optical Properties: Cy2 exhibits an excitation maximum at approximately 490-492 nm and an
emission maximum around 510-520 nm, placing it in the green part of the spectrum.[14][15]

Cyanogen and Molecular lodine

This interpretation considers "Cy2 (iodine)" as a reference to two separate substances:
cyanogen and iodine.
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e Cyanogen ((CN)2): A colorless, toxic gas with an almond-like odor.[6][16] It is considered a
pseudohalogen due to its chemical similarities to true halogens.

o Formula and Molecular Weight: (CN)z, 52.03 g/mol .[6][17]
o Physical Properties: It has a boiling point of -21.17°C and a melting point of -27.9°C.[16]

 lodine (I2): A nonmetallic element that exists as a violet-black crystalline solid with a metallic
luster at standard conditions.[7]

o Formula and Molecular Weight: 12, 253.81 g/mol .[7][9][18]

o Physical Properties: lodine sublimes easily and has a melting point of 113.7 °C and a
boiling point of 184.3 °C.

Cyanogen lodide (CNI)

Cyanogen iodide is a highly toxic, white crystalline solid formed from the combination of the
cyanide group and iodine.[19] It is used in chemical synthesis and was historically used as a
preservative.

e Formula and Molecular Weight: CNI, 152.92 g/mol .[10][11][12]

o Physical Properties: It has a melting point of 146-147°C and a density of 2.84 g/cm3.[19] It
reacts slowly with water and decomposes on contact with acids or bases, producing toxic
hydrogen cyanide gas.[19]

Experimental Protocols and Workflows
Protocol: Labeling Proteins with Cy2-SE (Succinimidyl
Ester)

This protocol outlines a general procedure for conjugating an amine-reactive Cy2 dye to a
protein, such as an antibody.

o Protein Preparation:

o Prepare the protein (e.g., antibody) solution at a concentration of 2 mg/mL.[3]
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o The protein must be in an amine-free buffer (e.g., PBS). Buffers containing Tris or glycine
are incompatible as they will compete for reaction with the dye.[3]

o Adjust the pH of the protein solution to 8.5 £ 0.5. If necessary, use 1 M sodium
bicarbonate.[3]

e Dye Preparation:

o Prepare a stock solution of Cy2-SE dye in an anhydrous organic solvent like DMSO or
DMF (e.g., 10 mg/mL).

o Conjugation Reaction:

o Add a calculated amount of the dye stock solution to the protein solution. A 10-fold molar
excess of dye to protein is a common starting point.

o Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.
 Purification:

o Remove the unreacted, free dye from the protein-dye conjugate. This is typically achieved
using size-exclusion chromatography (e.g., a Sephadex G-25 column) or dialysis.

The logical workflow for this experimental process is visualized below.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.medchemexpress.com/cy2-1.html
https://www.medchemexpress.com/cy2-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15145559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Protein Labeling Workflow with Cy2-SE

1. Prepare Protein Solution 2. Prepare Cy2-SE Stock
(2 mg/mL, pH 8.5, Amine-free buffer) (e.g., 10 mg/mL in DMSO)

N 7

3. Mix Protein and Dye
(Incubate 1-2h, room temp, dark)

4. Purify Conjugate
(Size-Exclusion Chromatography
or Dialysis)

Labeled Protein
(Ready for use)

Synthesis of Cyanogen lodide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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